Cas no 96426-62-9 (Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride)

• Product Name: Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
• CAS No: 96426-62-9
• MF: C₁₇H₃₆ClNOS
• MW: 337.991843223572
• CID: 734679
• PubChem ID: 71331452
• Update Time: 2025-04-19

Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanethioic acid, 2-amino-3-methyl-, S-dodecyl ester, hydrochloride
• S-dodecyl 2-amino-3-methylbutanethioate,hydrochloride
• S-Dodecyl 2-amino-3-methylbutanethioate--hydrogen chloride (1/1)
• DTXSID40760035
• 96426-62-9

• Inchi： 1S/C17H35NOS.ClH/c1-4-5-6-7-8-9-10-11-12-13-14-20-17(19)16(18)15(2)3;/h15-16H,4-14,18H2,1-3H3;1H
• InChI Key： NUNFBAQQKVUPBR-UHFFFAOYSA-N
• SMILES： Cl.S(C(C(C(C)C)N)=O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 337.2206136g/mol
• Monoisotopic Mass: 337.2206136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 231
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.4Ų